methyl 4-Amino-3-methylsulfonylbenzoate

• IUPAC Name: methyl 4-amino-3-methylsulfonylbenzoate
• InChI: InChI=1S/C9H11NO4S/c1-14-9(11)6-3-4-7(10)8(5-6)15(2,12)13/h3-5H,10H2,1-2H3
• InChI Key: MQEHZIIXZHVUQS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)N)S(=O)(=O)C
• Molecular Formula: C9H11NO4S
• DSSTOX Substance ID: DTXSID60621917
• Molecular Weight: 229.26 g/mol
• CAS RN: 404964-28-9

Description

Methyl 4-Amino-3-methylsulfonylbenzoate is a compound that is part of a broader class of substances featuring a sulfonyl functional group attached to an aromatic ring. This class of compounds has been explored for various applications, including pharmaceuticals, where they exhibit significant biological activity. For instance, compounds with a similar sulfonyl amino structure have been studied for their antiarrhythmic properties, as seen in the synthesis of 4-[(methylsulfonyl)amino]benzamides and sulfonamides, which show potent Class III antiarrhythmic activity .

Synthesis Analysis

The synthesis of related compounds often involves multi-step reactions starting with aromatic or heterocyclic precursors. For example, the synthesis of side-chain-sulfonated aromatic diamines, which are structurally related to methyl 4-Amino-3-methylsulfonylbenzoate, involves the use of bis[4-(4-aminophenoxy)-2-(3-sulfobenzoyl)]phenyl sulfone (BAPSBPS) . Similarly, the synthesis of 1-(4-methylbenzoyl)-3-(4-aminosulfonyl phenyl)thiourea demonstrates a reaction sequence starting with 4-methylbenzoyl chloride and proceeding through an isothiocyanate intermediate .

Molecular Structure Analysis

The molecular structure of compounds in this class can be determined using techniques such as X-ray diffraction. For instance, the crystal structure of 1-(4-methylbenzoyl)-3-(4-aminosulfonyl phenyl)thiourea was elucidated, revealing its monoclinic space group and unit cell dimensions . This level of structural detail is crucial for understanding the molecular interactions and properties of the compound.

Chemical Reactions Analysis

Compounds with the sulfonyl amino motif can participate in various chemical reactions. The reactivity of the amino group is of particular interest, as it can undergo reactions with other functional groups, such as isothiocyanates or sulfonylacetonitriles, leading to the formation of new heterocyclic compounds . Additionally, the reactivity of the amino group with sulfhydryl reagents like methyl methanesulfonothioate (MMTS) has been studied, indicating that amino groups can react to form methylsulfenamides .

Physical and Chemical Properties Analysis

The physical and chemical properties of these compounds are influenced by their molecular structure. For example, the presence of the sulfonic acid group contributes to the solubility of the compound in aprotic solvents and affects its thermal stability, as seen in the high desulfonation temperature of sulfonated polyimides . The mechanical strength and proton conductivity of membranes derived from these compounds are also notable properties that can be tailored for specific applications .

Safety and Hazards

“Methyl 4-Amino-3-methylsulfonylbenzoate” is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and washing hands and other exposed skin thoroughly after handling.

Synthesis routes and methods

Procedure details

Precursors of Example 28 starting from 4-chloro-3-methylsulfonylbenzoic acid via 4-N-hydrazino-3-methylsulfonylbenzoic acid (m.p. 243°-245° C.) and its hydrogenolytic N--N cleavage with Raney nickel catalyst in methanol/aq. NH3 under normal pressure at room temperature to give 4-amino-3-methylsulfonylbenzoic acid (m.p. 258°-262° C.) and subsequent reaction with thionyl chloride and methanol to give methyl 4-amino-3-methylsulfonylbenzoate (m.p. 146° C.).